Cas no 637-70-7 (2,5-Cyclohexadiene-1,4-diimine,N1,N4-dichloro-)

• Product Name: 2,5-Cyclohexadiene-1,4-diimine,N1,N4-dichloro-
• CAS No: 637-70-7
• MF: C₆H₄Cl₂N₂
• MW: 175.015358924866
• CID: 504744
• PubChem ID: 69479
• Update Time: 2025-04-19

2,5-Cyclohexadiene-1,4-diimine,N1,N4-dichloro- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-diimine,N1,N4-dichloro-
• N,N'-dichloro-p-benzoquinonediimide
• (1E,4E)-N,N'-dichlorocyclohexa-2,5-diene-1,4-diimine
• 2,5-Cyclohexadiene-1,4-diimine, N,N'-dichloro-
• BRN 1447856
• N,N'-Dichloro-2,5-cyclohexadien-1,4-diimide
• N,N'-Dichloro-2,5-cyclohexadiene-1,4-diimine
• NS00035558
• SCHEMBL3275002
• 637-70-7
• N,N'-dichloro-1,4-benzoquinone diimine
• 3-07-00-03367 (Beilstein Handbook Reference)
• 2,5-Cyclohexadiene-1,4-diimine, N1,N4-dichloro-
• DTXSID1060926
• EINECS 211-299-4

• Inchi： 1S/C6H4Cl2N2/c7-9-5-1-2-6(10-8)4-3-5/h1-4H/b9-5-,10-6+
• InChI Key： NHMMHCXTHYEVLE-VTBWALSUSA-N
• SMILES： ClN=C1C=CC(C=C1)=NCl |c:8,t:1|

Computed Properties

• Exact Mass: 173.975
• Monoisotopic Mass: 173.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 24.7A^2

Experimental Properties

• Density: 1.36
• Boiling Point: 217.4°C at 760 mmHg
• Flash Point: 85.3°C
• Refractive Index: 1.583
• PSA: 24.72000
• LogP: 2.30200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds